3-amino-N-(4-bromophenyl)-6-(4-methoxyphenyl)-4-(trifluoromethyl)thieno[2,3-b]pyridine-2-carboxamide

• Molecular Formula: C22H15BrF3N3O2S
• Molecular Weight: 522.3 g/mol
• IUPAC Name: 3-amino-N-(4-bromophenyl)-6-(4-methoxyphenyl)-4-(trifluoromethyl)thieno[2,3-b]pyridine-2-carboxamide
• InChI: InChI=1S/C22H15BrF3N3O2S/c1-31-14-8-2-11(3-9-14)16-10-15(22(24,25)26)17-18(27)19(32-21(17)29-16)20(30)28-13-6-4-12(23)5-7-13/h2-10H,27H2,1H3,(H,28,30)
• InChI Key: PSDUKLJGBGCPIQ-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)C2=NC3=C(C(=C2)C(F)(F)F)C(=C(S3)C(=O)NC4=CC=C(C=C4)Br)N

Description

3-amino-N-(4-bromophenyl)-6-(4-methoxyphenyl)-4-(trifluoromethyl)thieno[2,3-b]pyridine-2-carboxamide is a chemical compound that belongs to the class of thienopyridine derivatives. It has been found to have potential applications in the field of scientific research due to its unique structure and properties.

Mechanism of Action

The mechanism of action of 3-amino-N-(4-bromophenyl)-6-(4-methoxyphenyl)-4-(trifluoromethyl)thieno[2,3-b]pyridine-2-carboxamide is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes and receptors involved in the pathogenesis of various diseases. It has been reported to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of pro-inflammatory mediators. It has also been found to bind to the cannabinoid receptor CB1, which is involved in pain perception.
Biochemical and Physiological Effects
3-amino-N-(4-bromophenyl)-6-(4-methoxyphenyl)-4-(trifluoromethyl)thieno[2,3-b]pyridine-2-carboxamide has been found to have various biochemical and physiological effects. It has been reported to inhibit the proliferation of cancer cells by inducing cell cycle arrest and apoptosis. It has also been found to reduce the production of pro-inflammatory cytokines and chemokines, thereby reducing inflammation. The compound has been shown to reduce pain in animal models by binding to the CB1 receptor and inhibiting the release of neurotransmitters involved in pain perception.

Advantages and Limitations for Lab Experiments

The advantages of using 3-amino-N-(4-bromophenyl)-6-(4-methoxyphenyl)-4-(trifluoromethyl)thieno[2,3-b]pyridine-2-carboxamide in lab experiments include its unique structure and properties, which make it a potential candidate for drug discovery and development. The compound has been found to exhibit various biological activities, making it a versatile tool for studying the mechanisms of various diseases. However, the limitations of using this compound include its moderate yield and purity, which can affect the reproducibility of the experiments. The compound is also relatively expensive, which can limit its use in large-scale experiments.

Future Directions

There are several future directions for the research on 3-amino-N-(4-bromophenyl)-6-(4-methoxyphenyl)-4-(trifluoromethyl)thieno[2,3-b]pyridine-2-carboxamide. These include:
1. Further studies on the mechanism of action of the compound to understand its biological activities better.
2. Development of more efficient synthesis methods to improve the yield and purity of the compound.
3. Identification of the target molecules and pathways involved in the biological activities of the compound.
4. Evaluation of the toxicity and pharmacokinetic properties of the compound to assess its safety and efficacy in vivo.
5. Screening of the compound against a larger panel of cancer cell lines to identify its potential as an anticancer agent.
6. Investigation of the structure-activity relationship of the compound to design more potent and selective analogs.
Conclusion
3-amino-N-(4-bromophenyl)-6-(4-methoxyphenyl)-4-(trifluoromethyl)thieno[2,3-b]pyridine-2-carboxamide is a chemical compound with potential applications in scientific research. It has been found to exhibit various biological activities, including antitumor, anti-inflammatory, and analgesic activities. The compound's mechanism of action is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes and receptors involved in the pathogenesis of various diseases. The compound has advantages and limitations for lab experiments, and there are several future directions for research on this compound. Further studies are needed to understand the compound's biological activities better and to develop more potent and selective analogs.

Synthesis Methods

The synthesis of 3-amino-N-(4-bromophenyl)-6-(4-methoxyphenyl)-4-(trifluoromethyl)thieno[2,3-b]pyridine-2-carboxamide involves the reaction of 4-bromoaniline, 4-methoxybenzaldehyde, and 2-cyano-3-(trifluoromethyl)thiophene in the presence of a base and a catalyst. The reaction proceeds through a multistep process involving condensation, cyclization, and amidation reactions. The yield of the compound obtained is moderate, and the purity can be improved by using appropriate purification techniques.

Scientific Research Applications

3-amino-N-(4-bromophenyl)-6-(4-methoxyphenyl)-4-(trifluoromethyl)thieno[2,3-b]pyridine-2-carboxamide has been found to have potential applications in the field of scientific research. It has been reported to exhibit antitumor, anti-inflammatory, and analgesic activities. It has also been found to possess antibacterial and antifungal properties. The compound has been tested against various cancer cell lines and has shown promising results in inhibiting their growth. It has also been found to inhibit the production of pro-inflammatory cytokines and reduce pain in animal models.